1-(2-Aminopyridin-3-yl)ethanol
Cat. No. B3291112
Key on ui cas rn:
869567-91-9
M. Wt: 138.17 g/mol
InChI Key: SHHIJGHJYYFDQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:10]1[O:11][CH2:12][CH2:13][CH2:14]1.[NH2:1][c:2]1[n:3][cH:4][cH:5][cH:6][c:7]1[CH:8]=[O:9]>>[NH2:1][c:2]1[n:3][cH:4][cH:5][cH:6][c:7]1[CH:8]([OH:9])[CH3:10]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Nc1ncccc1C=O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(O)c1cccnc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
